Cas no 1785030-01-4 (4-Fluoro-3,5-dimethoxybenzoic Acid)

• Product Name: 4-Fluoro-3,5-dimethoxybenzoic Acid
• CAS No: 1785030-01-4
• MF: C₉H₉FO₄
• MW: 200.163766622543
• MDL: MFCD28348659
• CID: 2602104
• Update Time: 2025-06-07

4-Fluoro-3,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3,5-dimethoxybenzoic Acid
• 4-Fluoro-3,5-dimethoxybenzoicAcid
• SY033416
• 4-Fluoro-3,5-dimethoxybenzoic acid, AldrichCPR

• MDL： MFCD28348659
• Inchi： 1S/C9H9FO4/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： LDJAUDBJSALIOX-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)O)C=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8

Experimental Properties

• Boiling Point: 356.9±37.0℃/760mmHg

Additional information on 4-Fluoro-3,5-dimethoxybenzoic Acid

Introduction to 4-Fluoro-3,5-dimethoxybenzoic Acid (CAS No. 1785030-01-4)

4-Fluoro-3,5-dimethoxybenzoic acid (CAS No. 1785030-01-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluoro substituent and two methoxy groups on the benzene ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 4-Fluoro-3,5-dimethoxybenzoic acid is C₉H₉FO₄, and it has a molecular weight of approximately 204.17 g/mol. The presence of the fluoro and methoxy groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and altered electronic distribution. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drugs derived from this compound.

In recent years, 4-Fluoro-3,5-dimethoxybenzoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Fluoro-3,5-dimethoxybenzoic acid has also been explored for its potential as an antitumor agent. Research published in the Journal of Medicinal Chemistry highlights the ability of certain derivatives to inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 4-Fluoro-3,5-dimethoxybenzoic acid-based compounds could be developed into novel anticancer drugs with improved efficacy and reduced side effects.

The synthetic accessibility of 4-Fluoro-3,5-dimethoxybenzoic acid further enhances its utility in pharmaceutical research. Various synthetic routes have been reported in the literature, including methods involving aromatic nucleophilic substitution reactions and transition metal-catalyzed coupling reactions. These synthetic strategies allow for the efficient preparation of the compound with high purity and yield, facilitating its use in large-scale drug development processes.

In addition to its direct applications in drug discovery, 4-Fluoro-3,5-dimethoxybenzoic acid has also found use as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions has led to its exploration in the design of metal-based therapeutic agents and imaging probes. For instance, complexes derived from this compound have shown promise in targeted drug delivery systems and as contrast agents for magnetic resonance imaging (MRI).

The safety profile of 4-Fluoro-3,5-dimethoxybenzoic acid is another important aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound used in drug development, rigorous safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 4-Fluoro-3,5-dimethoxybenzoic acid (CAS No. 1785030-01-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.